3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 3-methylsulfanyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H6N4OS/c1-12-6-3-4(9-10-6)7-2-8-5(3)11/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key: CUHFWSBYNVAGJD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NNC2=C1C(=O)NC=N2
• Molecular Formula: C6H6N4OS
• DSSTOX Substance ID: DTXSID70562443
• Molecular Weight: 182.21 g/mol
• CAS No.: 90914-36-6

Description

3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a heterocyclic compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound is characterized by a pyrazolo[3,4-d]pyrimidine core with a methylthio substituent at the 3-position and a keto group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-amino-4-methylthio-1H-pyrazole with formamide under acidic conditions to yield the desired compound . Another approach includes the use of 3-(methylthio)-1H-pyrazole-4-carboxamide as a starting material, which undergoes cyclization in the presence of a dehydrating agent .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve scalable versions of the laboratory synthesis routes. Optimization of reaction conditions, such as temperature, solvent, and catalyst, is crucial for achieving high yields and purity in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one undergoes various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The keto group can be reduced to a hydroxyl group using reducing agents such as lithium aluminum hydride.

Substitution: The methylthio group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles like amines, thiols, or halides.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Hydroxyl derivatives.

Substitution: Various substituted pyrazolo[3,4-d]pyrimidines depending on the nucleophile used.

Scientific Research Applications

3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a kinase inhibitor, which could be useful in studying cell signaling pathways.

Medicine: Explored for its potential therapeutic applications, particularly as an antagonist of serotonin 5-HT6 receptors.

Mechanism of Action

The mechanism of action of 3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one involves its interaction with specific molecular targets. For instance, as a serotonin 5-HT6 receptor antagonist, it binds to the receptor and inhibits its activity, which can modulate neurotransmitter release and affect various neurological processes . The compound’s structure allows it to fit into the receptor’s binding site, blocking the receptor’s normal function.

Comparison with Similar Compounds

Similar Compounds

3-(Methylthio)-1H-pyrazolo[1,5-a]pyrimidine: Similar structure but with a different ring fusion pattern.

3-(Methylthio)-1H-pyrazolo[4,3-d]pyrimidine: Another isomer with a different arrangement of nitrogen atoms in the ring.

Uniqueness

3-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is unique due to its specific ring fusion and substitution pattern, which confer distinct chemical and biological properties. Its ability to act as a serotonin 5-HT6 receptor antagonist sets it apart from other similar compounds .